1-[Benzotriazol-1-yl(pyridin-2-yl)methyl]pyrrolidin-2-one

• IUPAC Name: 1-[benzotriazol-1-yl(pyridin-2-yl)methyl]pyrrolidin-2-one
• InChI: InChI=1S/C16H15N5O/c22-15-9-5-11-20(15)16(13-7-3-4-10-17-13)21-14-8-2-1-6-12(14)18-19-21/h1-4,6-8,10,16H,5,9,11H2
• InChI Key: YRSXUIPXWBLQHM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C(C2=CC=CC=N2)N3C4=CC=CC=C4N=N3
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol
• CAS No.: 343328-67-6

Description

The compound “1-[Benzotriazol-1-yl(pyridin-2-yl)methyl]pyrrolidin-2-one” is a complex organic molecule that contains several functional groups. It consists of a pyrrolidin-2-one ring, which is a five-membered ring with one nitrogen atom and a ketone functional group. This ring is connected to a pyridine ring, which is a six-membered ring with two nitrogen atoms. The pyridine ring is further connected to a benzotriazole moiety, which is a fused ring system containing a benzene ring and a triazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The pyrrolidin-2-one ring could be formed using a variety of methods, such as ring-closing metathesis or cyclization reactions. The pyridine ring could be introduced using cross-coupling reactions or condensation reactions. Finally, the benzotriazole moiety could be introduced using a variety of methods, such as nucleophilic substitution reactions.

Molecular Structure Analysis

The molecular structure of “this compound” is quite complex due to the presence of several different functional groups and ring systems. The pyrrolidin-2-one ring introduces sp3 hybridization and stereochemistry into the molecule. The pyridine and benzotriazole rings are aromatic and contribute to the planarity and rigidity of the molecule.

Chemical Reactions Analysis

The compound “this compound” could potentially undergo a variety of chemical reactions due to the presence of several different functional groups. The ketone group in the pyrrolidin-2-one ring could undergo reactions such as reduction or condensation. The pyridine ring could participate in electrophilic substitution reactions. The benzotriazole moiety could undergo reactions such as nucleophilic substitution or elimination.